Cas no 13043-98-6 (Heptanedioic Acid Dihydrazide)

Heptanedioic Acid Dihydrazide is a dihydrazide derivative of heptanedioic acid, commonly utilized as a crosslinking agent in polymer chemistry. Its bifunctional hydrazide groups enable efficient covalent bonding with carbonyl-containing compounds, making it valuable in the synthesis of thermally stable and mechanically robust materials. The compound is particularly effective in polyurethane and epoxy resin systems, enhancing their durability and resistance to degradation. Its high reactivity and compatibility with various matrices contribute to improved material performance in coatings, adhesives, and composites. Additionally, its well-defined structure ensures consistent crosslinking efficiency, supporting reproducible results in industrial applications.
Heptanedioic Acid Dihydrazide structure
Heptanedioic Acid Dihydrazide structure
Product Name:Heptanedioic Acid Dihydrazide
CAS No:13043-98-6
MF:C7H16N4O2
MW:188.227540969849
MDL:MFCD00025138
CID:177593
PubChem ID:284646
Update Time:2025-06-09

Heptanedioic Acid Dihydrazide Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid,1,7-dihydrazide
    • Heptanedihydrazide
    • PIMELYL DIHYDRAZIDE ---WHITE CRYSTALLINE---
    • heptadioic acid dihydrazide
    • heptanedioic acid dihydrazide
    • pentane-1,5-dicarbohydrazide
    • Pimaloylhydrazide
    • Pimelic acid dihydrazide
    • pimelic dihydrazide
    • pimelinic acid dihydrazide
    • Pimelinsaeuredihydrazid
    • Pimelyl dihydrazide
    • HEPTANEDIOIC ACID D
    • NSC 140730
    • Pimelic acid hydrazide
    • pimelohydrazide
    • TIMTEC-BB SBB007751
    • Heptanedioic dihydrazide
    • Heptanedihydrazide #
    • MFCD00025138
    • NSC-140730
    • NSC140730
    • OXAGUPFRAIIDLT-UHFFFAOYSA-N
    • 2-(n-butoxycarbonyl)phenylisocyanate
    • AKOS005173544
    • PD159968
    • FT-0626921
    • SCHEMBL466559
    • DTXSID20301046
    • CS-0444227
    • 13043-98-6
    • SB86326
    • VS-13993
    • Heptanedioic acid, 1,7-dihydrazide
    • Pimelyldihydrazide=Pimelicdihydrazide
    • DB-041962
    • BBL037201
    • G69300
    • STL508884
    • Heptanedioic acid, dihydrazide
    • ALBB-011768
    • Heptanedioic Acid Dihydrazide
    • MDL： MFCD00025138
    • Inchi： 1S/C7H16N4O2/c8-10-6(12)4-2-1-3-5-7(13)11-9/h1-5,8-9H2,(H,10,12)(H,11,13)
    • InChI Key： OXAGUPFRAIIDLT-UHFFFAOYSA-N
    • SMILES： O=C(CCCCCC(NN)=O)NN

Computed Properties

  • Exact Mass: 188.12700
  • Monoisotopic Mass: 188.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.152±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 182 ºC (ethanol )
  • Solubility: Slightly soluble (2.4 g/l) (25 º C),
  • PSA: 110.24000
  • LogP: 1.09910

Heptanedioic Acid Dihydrazide Security Information

  • HazardClass：IRRITANT

Heptanedioic Acid Dihydrazide Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Heptanedioic Acid Dihydrazide Pricemore >>

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